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Compound of Interest

Compound Name: Degrasyn

Cat. No.: B1670191

In the fast-paced environment of scientific research and drug development, meticulous
attention to safety protocols is paramount, not only during experimentation but also in the often-
overlooked phase of waste disposal. Proper management of chemical waste is a critical
component of laboratory safety, ensuring the well-being of personnel and the protection of our
environment. This guide provides essential information and step-by-step procedures for the
safe disposal of Degrasyn (also known as WP1130), a deubiquitinase inhibitor used in cancer

research.

Degrasyn, a potent inhibitor of deubiquitinases such as USP9x, USP5, USP14, and UCH37,
plays a significant role in studying cellular pathways related to cancer.[1][2] Its handling and
disposal require a comprehensive understanding of its chemical properties to mitigate any
potential hazards. This document serves as a preferred resource for researchers, scientists,
and drug development professionals, offering clear, actionable guidance to maintain a safe and

compliant laboratory.

Degrasyn (WP1130) Chemical and Physical
Properties

A thorough understanding of a compound's properties is the foundation of its safe handling and
disposal. The following table summarizes the key quantitative data for Degrasyn.[2][3][4][5][6]
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Property Value
Molecular Formula C19H18BrNsO
Molecular Weight 384.27 g/mol
CAS Number 856243-80-6
Appearance Solid

Insoluble in H20; =7.23 mg/mL in EtOH; =38.4

Solubility )
mg/mL in DMSO[4]
E)-3-(6-bromo-2-pyridinyl)-2-cyano-N-[(1S)-1-

IUPAC Name (E)-3-( pyridinyl)-2-cy [EXS))
phenylbutyl]prop-2-enamide

Synonyms WP1130, WP 1130, WP-1130

Experimental Protocol for Degrasyn Disposal

The following protocol outlines the recommended step-by-step procedure for the proper
disposal of Degrasyn waste generated in a laboratory setting. This protocol is based on
general best practices for hazardous chemical waste management and should be adapted to
comply with your institution's specific environmental health and safety (EHS) guidelines.

Materials:

o Appropriate Personal Protective Equipment (PPE):
o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
o Lab coat

o Designated, labeled hazardous waste container (clearly marked "Hazardous Waste,"
"Degrasyn Waste," and with the appropriate hazard symbols)

» Waste accumulation log
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e Chemical fume hood
Procedure:
e Segregation of Waste:

o Isolate all waste streams containing Degrasyn. Do not mix with non-hazardous or other
types of chemical waste unless explicitly permitted by your institution's EHS office.

o This includes:

Unused or expired solid Degrasyn.

Solutions containing Degrasyn (e.g., in DMSO or ethanol).

Contaminated labware (e.g., pipette tips, centrifuge tubes, flasks).

Contaminated PPE (e.g., gloves).
» Handling and Collection of Solid Degrasyn Waste:

o Carefully transfer any unused or expired solid Degrasyn into the designated hazardous
waste container.

o Avoid generating dust. If necessary, handle in a chemical fume hood.

o Rinse the original container with a suitable solvent (e.g., ethanol or DMSO) and collect the
rinsate as liquid hazardous waste.

» Handling and Collection of Liquid Degrasyn Waste:

[¢]

Collect all solutions containing Degrasyn in a dedicated, sealed, and properly labeled
hazardous waste container.

[¢]

Do not fill the container to more than 90% of its capacity to allow for expansion.

[e]

Ensure the container is compatible with the solvents used (e.g., a polyethylene container
for DMSO or ethanol solutions).
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e Managing Contaminated Labware and PPE:

o Disposable items (e.g., pipette tips, gloves) heavily contaminated with Degrasyn should
be placed in the designated solid hazardous waste container.

o Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,
and the rinsate collected as liquid hazardous waste.

e Labeling and Storage:

o Ensure the hazardous waste container is clearly and accurately labeled with the words
"Hazardous Waste," the full chemical name "Degrasyn (WP1130)," the concentration, the
solvent(s), and the date of accumulation.

o Store the waste container in a designated, well-ventilated, and secure satellite
accumulation area.

o Maintain a waste accumulation log to track the contents and quantity of waste.
e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with all necessary information about the waste stream.
o Do not attempt to dispose of Degrasyn waste down the drain or in the regular trash.

Degrasyn Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of Degrasyn waste in a laboratory setting.
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A flowchart illustrating the Degrasyn waste disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Degrasyn]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670191#degrasyn-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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